2-(1,2-benzisoxazol-3-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide

• Molecular Formula: C17H13N3O3S
• Molecular Weight: 339.4 g/mol
• IUPAC Name: 2-(1,2-benzoxazol-3-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C17H13N3O3S/c1-22-10-6-7-12-15(8-10)24-17(18-12)19-16(21)9-13-11-4-2-3-5-14(11)23-20-13/h2-8H,9H2,1H3,(H,18,19,21)
• InChI Key: YEVHCLCNZKWYHP-UHFFFAOYSA-N
• SMILES: COC1=CC2=C(C=C1)N=C(S2)NC(=O)CC3=NOC4=CC=CC=C43

Description

2-(1,2-benzisoxazol-3-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide, also known as BZML, is a chemical compound that has been extensively studied for its potential use in scientific research. BZML has been found to have several unique properties that make it an ideal candidate for use in various research applications.

Mechanism of Action

2-(1,2-benzisoxazol-3-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide works by binding to the GABA-A receptor and enhancing its activity. This results in an increase in the inhibitory neurotransmitter activity in the brain, which can help to reduce anxiety and other neurological symptoms.
Biochemical and Physiological Effects:
2-(1,2-benzisoxazol-3-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide has been found to have several biochemical and physiological effects. In addition to its effects on the GABA-A receptor, 2-(1,2-benzisoxazol-3-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide has also been found to have antioxidant properties. This makes 2-(1,2-benzisoxazol-3-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide a potential candidate for use in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(1,2-benzisoxazol-3-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide in lab experiments is its high affinity for the GABA-A receptor. This makes it an ideal candidate for studying the role of this receptor in various neurological disorders. However, one limitation of using 2-(1,2-benzisoxazol-3-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide in lab experiments is its relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several potential future directions for the study of 2-(1,2-benzisoxazol-3-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide. One area of research could be the development of more potent and selective GABA-A receptor ligands based on the structure of 2-(1,2-benzisoxazol-3-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide. Another area of research could be the study of the antioxidant properties of 2-(1,2-benzisoxazol-3-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide and its potential use in the treatment of oxidative stress-related diseases. Additionally, the potential use of 2-(1,2-benzisoxazol-3-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide in the treatment of neurological disorders could be further explored through clinical trials.

Synthesis Methods

The synthesis of 2-(1,2-benzisoxazol-3-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide involves the reaction of 2-amino-5-methoxybenzothiazole with 3-chloro-1,2-benzisoxazole in the presence of a base. The resulting product is then treated with acetic anhydride to yield 2-(1,2-benzisoxazol-3-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide. The synthesis of 2-(1,2-benzisoxazol-3-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide is relatively simple and can be easily scaled up for large-scale production.

Scientific Research Applications

2-(1,2-benzisoxazol-3-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide has been studied for its potential use in a variety of scientific research applications. One of the most promising applications of 2-(1,2-benzisoxazol-3-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide is in the field of neuroscience. 2-(1,2-benzisoxazol-3-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide has been found to have a high affinity for the GABA-A receptor, which is a key neurotransmitter receptor in the brain. This makes 2-(1,2-benzisoxazol-3-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide a potential candidate for use in the treatment of anxiety, depression, and other neurological disorders.